4-methoxy-3-methylpyridin-2-amine hydrochloride
Overview
Description
4-methoxy-3-methylpyridin-2-amine hydrochloride is a chemical compound with the molecular formula C7H11ClN2O . It is used in the preparation of anti-ulcerative agents and other pharmaceutical compounds . It is also a highly selective inducible nitric oxide synthase inhibitor .
Molecular Structure Analysis
The molecular weight of 4-methoxy-3-methylpyridin-2-amine is 138.17 . The InChI code is 1S/C7H10N2O/c1-5-6(10-2)3-4-9-7(5)8/h3-4H,1-2H3,(H2,8,9) .The MSDS (Material Safety Data Sheet) can be found at the provided link . For 5-Methoxy-4-methylpyridin-3-amine hydrochloride, another related compound, the hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H318 (Causes serious eye damage), H373 (May cause damage to organs through prolonged or repeated exposure), and H411 (Toxic to aquatic life with long lasting effects) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxy-3-methylpyridin-2-amine hydrochloride involves the reaction of 4-methoxy-3-methylpyridin-2-amine with hydrochloric acid.", "Starting Materials": [ "4-methoxy-3-methylpyridin-2-amine", "Hydrochloric acid" ], "Reaction": [ "To a solution of 4-methoxy-3-methylpyridin-2-amine in water, add hydrochloric acid dropwise with stirring.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and filter the resulting solid.", "Wash the solid with water and dry it under vacuum to obtain 4-methoxy-3-methylpyridin-2-amine hydrochloride." ] } | |
CAS RN |
2408972-63-2 |
Product Name |
4-methoxy-3-methylpyridin-2-amine hydrochloride |
Molecular Formula |
C7H11ClN2O |
Molecular Weight |
174.6 |
Purity |
95 |
Origin of Product |
United States |
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